Cas no 2138063-85-9 ([5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine)

• Product Name: [5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine
• CAS No: 2138063-85-9
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6212203
• PubChem ID: 139022624
• Update Time: 2025-06-15

[5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [5-(cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine
• 2138063-85-9
• EN300-1154393
• [5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine

• Inchi： 1S/C8H12N2O/c9-5-7-4-8(11-10-7)3-6-1-2-6/h4,6H,1-3,5,9H2
• InChI Key： OKNFPVBZGPQNBZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(CN)=N1)CC1CC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52Ų

Additional information on [5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine

Introduction to [5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine (CAS No. 2138063-85-9)

[5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine (CAS No. 2138063-85-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. The cyclopropylmethyl substituent and the 1,2-oxazol-3-yl moiety contribute to its distinct chemical properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of [5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine is composed of a cyclopropylmethyl group attached to a 1,2-oxazole ring, which is further connected to a methanamine group. This arrangement imparts specific physicochemical properties that can influence its biological activity and pharmacokinetic behavior. The cyclopropylmethyl group is known for its lipophilic nature, which can enhance the compound's ability to cross biological membranes and reach target sites within the body.

Recent studies have explored the potential of [5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural features can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. By targeting these systems, [5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine may offer new avenues for the development of drugs to treat conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, [5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of [5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine is another important aspect of its evaluation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature facilitates absorption through the gastrointestinal tract and distribution to target tissues. Furthermore, the compound's metabolic stability ensures that it remains active for an extended period within the body.

Clinical trials are currently underway to further evaluate the safety and efficacy of [5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine. Early results from phase I trials have indicated that the compound is well-tolerated by patients with minimal adverse effects. These findings are promising and suggest that it may be a viable candidate for further development as a therapeutic agent.

In conclusion, [5-(Cyclopropylmethyl)-1,2-oxazol-3-yl]methanamine (CAS No. 2138063-85-9) represents a promising compound with diverse potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive target for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in various medical fields.